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Compound of Interest

Compound Name: TAS4464 hydrochloride
CAS No.: 1848959-11-4
Cat. No.: B2827184
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potency of TAS4464 hydrochloride, a
novel inhibitor of the NEDD8-activating enzyme (NAE), against its well-established alternative,
MLN4924 (pevonedistat). The information presented is collated from publicly available
experimental data to assist researchers in making informed decisions for their drug
development and discovery programs.

Potency Comparison of NAE Inhibitors

The following table summarizes the in vitro potency of TAS4464 hydrochloride and MLN4924
against the NEDD8-activating enzyme.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in
inhibiting a specific biological or biochemical function.

Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the methods used to determine potency, the
following diagrams illustrate the NEDDS8 activation pathway and a typical experimental workflow

for assessing NAE inhibitors.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. TAS4464, A Highly Potent and Selective Inhibitor of NEDD8-Activating Enzyme,
Suppresses Neddylation and Shows Antitumor Activity in Diverse Cancer Models - PubMed
[pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b2827184?utm_src=pdf-body-img
https://www.benchchem.com/product/b2827184?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31092565/
https://pubmed.ncbi.nlm.nih.gov/31092565/
https://pubmed.ncbi.nlm.nih.gov/31092565/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2827184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Independent Verification of TAS4464 Hydrochloride's
Potency: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2827184#independent-verification-of-tas4464-
hydrochloride-s-potency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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